molecular formula C14H19BrN2O6 B8514415 3-Bromo N (2 (2 (2 methoxyethoxy)ethoxy)ethyl)-5-nitrobenzamide

3-Bromo N (2 (2 (2 methoxyethoxy)ethoxy)ethyl)-5-nitrobenzamide

Cat. No.: B8514415
M. Wt: 391.21 g/mol
InChI Key: IDMZEHJOYQMOAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo N (2 (2 (2 methoxyethoxy)ethoxy)ethyl)-5-nitrobenzamide is a useful research compound. Its molecular formula is C14H19BrN2O6 and its molecular weight is 391.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H19BrN2O6

Molecular Weight

391.21 g/mol

IUPAC Name

3-bromo-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]-5-nitrobenzamide

InChI

InChI=1S/C14H19BrN2O6/c1-21-4-5-23-7-6-22-3-2-16-14(18)11-8-12(15)10-13(9-11)17(19)20/h8-10H,2-7H2,1H3,(H,16,18)

InChI Key

IDMZEHJOYQMOAJ-UHFFFAOYSA-N

Canonical SMILES

COCCOCCOCCNC(=O)C1=CC(=CC(=C1)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

T3P, 50 wt % in EtOAc (25 mL, 42.0 mmol) was slowly added to a solution of 3-bromo-5-nitrobenzoic acid (7.05 g, 28.7 mmol), 2-(2-(2-methoxyethoxy)ethoxy)ethanamine (4 g, 24.25 mmol) and Et3N (12 mL, 86 mmol) in EtOAc (50 mL) whilst immersed in an ice-bath. Once the addition was complete, the ice bath was removed and the reaction allowed to stir at rt for 2 h. The mixture was partitioned between sat. aq. NaHCO3 solution (100 mL) and EtOAc (100 mL). The organic layer was washed with aq K2CO3 solution (10 g in 100 mL) and brine (100 mL), before being dried (MgSO4), filtered and concentrated in vacuo to afford the sub-title compound (8.23 g) as a brown oil.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
7.05 g
Type
reactant
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One

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